Cas no 2137765-56-9 (2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride)

• Product Name: 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride
• CAS No: 2137765-56-9
• MF: C₇H₁₁FN₂O₃S₂
• MW: 254.302242517471
• CID: 6309781
• PubChem ID: 165459294
• Update Time: 2025-05-20

2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729223
• 2-[2-oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride
• 2137765-56-9
• 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride

• Inchi： 1S/C7H11FN2O3S2/c1-5(2)6-9-10(7(11)14-6)3-4-15(8,12)13/h5H,3-4H2,1-2H3
• InChI Key： HGEPYWWLCCMCFY-UHFFFAOYSA-N
• SMILES： S(CCN1C(=O)SC(C(C)C)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 254.01951273g/mol
• Monoisotopic Mass: 254.01951273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride

Compound CAS No 2137765-56-9: 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl Fluoride

The compound with CAS No 2137765-56-9, commonly referred to as 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring structure. The presence of the sulfonyl fluoride group further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. Its unique structure, featuring a thiadiazole ring fused with a sulfonyl fluoride moiety, makes it an ideal candidate for exploring novel chemical transformations. Researchers have demonstrated its ability to participate in nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures.

The synthesis of 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-thiadiazol-3-yl]ethane-1-sulfonyl fluoride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The key intermediate in its preparation is the formation of the thiadiazole ring system, which is achieved through a condensation reaction involving sulfur-containing precursors and nitrogenous compounds.

One of the most intriguing aspects of this compound is its reactivity under various reaction conditions. For instance, its sulfonyl fluoride group exhibits high electrophilicity, making it susceptible to nucleophilic attack by a wide range of organic and inorganic reagents. This property has been exploited in the development of new catalysts for industrial applications.

In terms of applications, this compound has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent has led to the creation of novel polymeric materials with enhanced mechanical and thermal properties. Additionally, it has been investigated for its potential use in drug delivery systems due to its unique chemical reactivity and biocompatibility.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity patterns of this compound. Density functional theory (DFT) calculations have revealed that the sulfur atom in the thiadiazole ring plays a critical role in stabilizing the molecule's electronic configuration. This understanding has paved the way for more precise predictions of its behavior in various chemical environments.

The environmental impact of this compound is another area that has attracted scientific interest. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in natural ecosystems. This characteristic makes it a more sustainable choice compared to other similar compounds that exhibit longer environmental half-lives.

In conclusion, CAS No 2137765-56-based compounds like 2-[2-Oxo...sulfonyl fluoride represent a fascinating intersection of organic synthesis and materials science. Their unique chemical properties and versatile reactivity continue to drive innovative research across multiple disciplines.